4-[(4-Acetylpiperazin-1-yl)methyl]phenol

• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 1-[4-[(4-hydroxyphenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C13H18N2O2/c1-11(16)15-8-6-14(7-9-15)10-12-2-4-13(17)5-3-12/h2-5,17H,6-10H2,1H3
• InChI Key: PHSTWBMNDFFUOL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC2=CC=C(C=C2)O

Description

4-[(4-Acetylpiperazin-1-yl)methyl]phenol is a useful research compound. Its molecular formula is C13H18N2O2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 22.4 g=0.2 mole of p-hydroxybenzaldehyde, 25.6 g=0.2 mole of acetylpiperazine, 200 ml of methanol, 10 g of Raney nickel and 0.1 ml of concentrated sulfuric acid is stirred for 4 hours in an autoclave at 80° C. and under a hydrogen pressure of 100 atmospheres. After cooling, and releasing the pressure, the catalyst is filtered off, the solvent is removed in vacuo on a rotary evaporator, the residue is taken up in methylene chloride, the mixture is washed with 2 N sodium carbonate solution, the organic phase is dried with sodium sulfate, the solvent is removed as above and the residue is recrystallized from a mixture of ethyl acetate and diisopropyl ether. This gives 33.4 g (71% of theory), melting point: 130°-132° C.